2-(3-{[4-(2-pyridinyl)-1-piperazinyl]carbonyl}-2-pyridinyl)-1,3-benzothiazole

• IUPAC Name: [2-(1,3-benzothiazol-2-yl)pyridin-3-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C22H19N5OS/c28-22(27-14-12-26(13-15-27)19-9-3-4-10-23-19)16-6-5-11-24-20(16)21-25-17-7-1-2-8-18(17)29-21/h1-11H,12-15H2
• InChI Key: BQZUVSZUFTXETI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=C(N=CC=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H19N5OS
• Molecular Weight: 401.5 g/mol

Description

2-(3-{[4-(2-pyridinyl)-1-piperazinyl]carbonyl}-2-pyridinyl)-1,3-benzothiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BTA-1 and has been extensively studied for its biological and chemical properties.

Mechanism of Action

The mechanism of action of BTA-1 is complex and involves multiple pathways. BTA-1 has been shown to inhibit the activity of protein kinase CK2, which is involved in cell proliferation and survival. BTA-1 also binds to zinc ions and can affect the activity of zinc-dependent enzymes and transcription factors. The exact mechanism by which BTA-1 induces apoptosis in cancer cells is not fully understood, but it is thought to involve the activation of caspases and the release of cytochrome c from mitochondria.
Biochemical and Physiological Effects:
BTA-1 has been shown to have a range of biochemical and physiological effects. In cancer cells, BTA-1 induces apoptosis and inhibits cell proliferation. BTA-1 has also been shown to inhibit the growth of blood vessels in tumors, which can limit the supply of nutrients and oxygen to cancer cells. In normal cells, BTA-1 has been shown to affect the activity of zinc-dependent enzymes and transcription factors, which can affect gene expression and cellular metabolism.

Advantages and Limitations for Lab Experiments

BTA-1 has several advantages for use in lab experiments. It is a relatively small molecule that can be easily synthesized and purified. BTA-1 has a high affinity for zinc ions, which makes it a useful tool for studying the role of zinc in biological processes. However, there are also some limitations to using BTA-1 in lab experiments. BTA-1 can be toxic to cells at high concentrations, which can limit its use in certain assays. BTA-1 also has a relatively short half-life in cells, which can make it difficult to study long-term effects.

Future Directions

There are several future directions for research on BTA-1. One area of research is the development of BTA-1 derivatives with improved anticancer properties. Researchers are also investigating the use of BTA-1 as a therapeutic agent for other diseases, such as Alzheimer's disease and diabetes. Another area of research is the development of new materials based on BTA-1, which could have applications in electronics, optics, and other fields. Finally, researchers are exploring the use of BTA-1 as a tool for studying the role of zinc in biological processes and for developing new zinc-based therapies.

Scientific Research Applications

BTA-1 has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, BTA-1 has been investigated for its anticancer properties. Studies have shown that BTA-1 can induce apoptosis in cancer cells by inhibiting the activity of protein kinase CK2, which is involved in cell proliferation and survival. BTA-1 has also been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells.
In biochemistry, BTA-1 has been used as a fluorescent probe to detect the presence of metal ions in biological samples. BTA-1 has a high affinity for zinc ions and can be used to monitor changes in zinc concentration in cells and tissues. BTA-1 has also been used to study the role of zinc in various biological processes, including gene expression, enzyme activity, and signal transduction.
In materials science, BTA-1 has been used as a building block for the synthesis of novel materials with unique optical and electronic properties. BTA-1 can be incorporated into polymers, nanoparticles, and other materials to create materials with tailored properties.